Diethyl Malonate-13C3
Diethyl Malonate-13C3
A labeled diethyl ester of malonic acid which occurs naturally in grapes and strawberries. It is used in the preparation of barbiturates, artificial flavourings, vitamin B1, and vitamin B6 as well as in perfumes.
Brand Name:
Vulcanchem
CAS No.:
53051-81-3
VCID:
VC21125971
InChI:
InChI=1S/C7H12O4/c1-3-10-6(8)5-7(9)11-4-2/h3-5H2,1-2H3/i5+1,6+1,7+1
SMILES:
CCOC(=O)CC(=O)OCC
Molecular Formula:
C7H12O4
Molecular Weight:
163.15 g/mol
Diethyl Malonate-13C3
CAS No.: 53051-81-3
Cat. No.: VC21125971
Molecular Formula: C7H12O4
Molecular Weight: 163.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | A labeled diethyl ester of malonic acid which occurs naturally in grapes and strawberries. It is used in the preparation of barbiturates, artificial flavourings, vitamin B1, and vitamin B6 as well as in perfumes. |
|---|---|
| CAS No. | 53051-81-3 |
| Molecular Formula | C7H12O4 |
| Molecular Weight | 163.15 g/mol |
| IUPAC Name | diethyl (1,2,3-13C3)propanedioate |
| Standard InChI | InChI=1S/C7H12O4/c1-3-10-6(8)5-7(9)11-4-2/h3-5H2,1-2H3/i5+1,6+1,7+1 |
| Standard InChI Key | IYXGSMUGOJNHAZ-SVFBATFISA-N |
| Isomeric SMILES | CCO[13C](=O)[13CH2][13C](=O)OCC |
| SMILES | CCOC(=O)CC(=O)OCC |
| Canonical SMILES | CCOC(=O)CC(=O)OCC |
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